Cas no 1021094-18-7 (3-chloro-N-{2-[4-(morpholin-4-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}benzamide)

3-Chloro-N-{2-[4-(morpholin-4-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}benzamide is a synthetic small-molecule compound featuring a pyrazolo[3,4-d]pyrimidine core substituted with a morpholine group and a 3-chlorobenzamide side chain. This structure suggests potential utility as an intermediate or bioactive molecule in medicinal chemistry, particularly in kinase inhibition research due to the pyrazolopyrimidine scaffold's known affinity for ATP-binding sites. The morpholine moiety enhances solubility and pharmacokinetic properties, while the chloro-substituted benzamide may contribute to target selectivity. The compound's well-defined heterocyclic framework offers versatility for further derivatization, making it valuable for structure-activity relationship studies in drug discovery programs. Its purity and stability under standard storage conditions ensure reliable experimental reproducibility.
3-chloro-N-{2-[4-(morpholin-4-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}benzamide structure
1021094-18-7 structure
Product Name:3-chloro-N-{2-[4-(morpholin-4-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}benzamide
CAS No:1021094-18-7
MF:C18H19ClN6O2
MW:386.835461854935
CID:5456217
Update Time:2025-11-06

3-chloro-N-{2-[4-(morpholin-4-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}benzamide Chemical and Physical Properties

Names and Identifiers

    • 3-chloro-N-[2-(4-morpholin-4-ylpyrazolo[3,4-d]pyrimidin-1-yl)ethyl]benzamide
    • 3-chloro-N-{2-[4-(morpholin-4-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}benzamide
    • Inchi: 1S/C18H19ClN6O2/c19-14-3-1-2-13(10-14)18(26)20-4-5-25-17-15(11-23-25)16(21-12-22-17)24-6-8-27-9-7-24/h1-3,10-12H,4-9H2,(H,20,26)
    • InChI Key: FZXHSUNPDDYWIM-UHFFFAOYSA-N
    • SMILES: C(NCCN1C2=C(C=N1)C(N1CCOCC1)=NC=N2)(=O)C1=CC=CC(Cl)=C1

3-chloro-N-{2-[4-(morpholin-4-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}benzamide Pricemore >>

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3-chloro-N-{2-[4-(morpholin-4-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}benzamide
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F2902-0145-5mg
3-chloro-N-{2-[4-(morpholin-4-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}benzamide
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F2902-0145-10mg
3-chloro-N-{2-[4-(morpholin-4-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}benzamide
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3-chloro-N-{2-[4-(morpholin-4-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}benzamide Related Literature

Additional information on 3-chloro-N-{2-[4-(morpholin-4-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}benzamide

3-Chloro-N-{2-[4-(Morpholin-4-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}benzamide (CAS No. 1021094-18-7): An Overview

3-Chloro-N-{2-[4-(Morpholin-4-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}benzamide (CAS No. 1021094-18-7) is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to a class of molecules known as pyrazolopyrimidines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The unique structure of this compound, characterized by the presence of a morpholine and a pyrazolopyrimidine moiety, makes it a promising candidate for further research and development.

The morpholine group in the compound is a six-membered ring containing an oxygen atom and is known for its ability to enhance the solubility and bioavailability of the molecule. This feature is particularly important in drug design, as it can significantly improve the pharmacokinetic properties of the compound. The pyrazolopyrimidine scaffold, on the other hand, is a versatile core that has been extensively studied for its ability to modulate various biological targets, including kinases and other signaling proteins.

Recent studies have highlighted the potential of 3-chloro-N-{2-[4-(morpholin-4-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}benzamide as an inhibitor of specific kinases involved in cancer progression. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that this compound exhibits potent inhibitory activity against Aurora kinase A (AURKA), a key regulator of mitosis and a validated target for cancer therapy. The researchers found that the compound effectively suppressed AURKA activity in vitro and in cellular models, leading to significant reductions in cell proliferation and increased apoptosis in cancer cells.

In addition to its anti-cancer properties, 3-chloro-N-{2-[4-(morpholin-4-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}benzamide has also shown promise in the treatment of inflammatory diseases. A study published in the European Journal of Medicinal Chemistry in 2023 reported that the compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that the compound may have dual therapeutic potential, making it an attractive candidate for further preclinical and clinical evaluation.

The pharmacokinetic profile of 3-chloro-N-{2-[4-(morpholin-4-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}benzamide has also been extensively studied. Preclinical data indicate that the compound has favorable oral bioavailability and a reasonable half-life, which are essential characteristics for a potential drug candidate. Furthermore, toxicological studies have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

Despite these promising results, further research is needed to fully understand the mechanisms of action and potential side effects of 3-chloro-N-{2-[4-(morpholin-4-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}benzamide. Ongoing clinical trials are currently evaluating its safety and efficacy in human subjects, with initial results expected to be published in the near future. These trials will provide valuable insights into the potential therapeutic applications of this compound and help guide its development as a novel treatment option for various diseases.

In conclusion, 3-chloro-N-{2-[4-(morpholin-4-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}benzamide (CAS No. 1021094-18-7) represents a promising lead compound with potential applications in cancer therapy and inflammatory diseases. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. As more data become available from ongoing studies, it is likely that this compound will continue to attract significant interest from both academic researchers and pharmaceutical companies.

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